Cas no 1000575-04-1 (Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate)

• Product Name: Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate
• CAS No: 1000575-04-1
• MF: C₆H₆ClNO₂S₂
• MW: 223.70033788681
• CID: 3157676
• PubChem ID: 26598969
• Update Time: 2025-06-15

Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate
• MFCD09878032
• 1000575-04-1
• Methyl4-chloro-2-(methylthio)thiazole-5-carboxylate

• MDL： MFCD09878032
• Inchi： 1S/C6H6ClNO2S2/c1-10-5(9)3-4(7)8-6(11-2)12-3/h1-2H3
• InChI Key： CKYYAYRVGGMEOF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)SC(=N1)SC

Computed Properties

• Exact Mass: 222.9528485Da
• Monoisotopic Mass: 222.9528485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate

Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate (CAS No. 1000575-04-1): An Overview of Its Properties and Applications

Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate (CAS No. 1000575-04-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate consists of a thiazole ring substituted with a chloro group at the 4-position and a methylthio group at the 2-position, with a carboxylate ester at the 5-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This makes it a promising candidate for the development of new antibiotics, especially in light of the growing problem of antibiotic resistance.

The pharmacokinetic properties of Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and has good bioavailability. It also demonstrates low toxicity in preclinical studies, further supporting its safety profile.

In the realm of drug discovery, Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate has been used as a lead compound for the development of novel drugs. Its structural flexibility allows for easy modification through synthetic chemistry techniques, enabling researchers to optimize its biological activity and pharmacological properties. For example, modifications to the chloro and methylthio groups have led to derivatives with enhanced potency and selectivity against specific targets.

The synthetic route for producing Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate is well-documented in the literature. Typically, it involves a multi-step process starting from readily available starting materials such as thiourea and chloroacetyl chloride. The synthesis can be carried out under mild conditions with high yields, making it an attractive option for large-scale production.

Beyond its therapeutic applications, Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate has also found use in other areas such as agrochemicals and materials science. In agrochemicals, it has been explored as a potential fungicide due to its broad-spectrum antifungal activity against plant pathogens. In materials science, its unique chemical structure makes it suitable for use as a building block in the synthesis of advanced materials with specific properties.

In conclusion, Methyl 4-chloro-2-(methylthio)thiazole-5-carboxylate (CAS No. 1000575-04-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure and favorable biological properties make it an important molecule for ongoing research and development efforts aimed at addressing unmet medical needs and advancing scientific knowledge.